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Compound of Interest

Compound Name: 4-(Phenylethynyl)piperidin-4-ol

Cat. No.: B12574883

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 4-
(Phenylethynyl)piperidin-4-ol has been identified in the public domain. The following guide is
based on the safety profiles of structurally similar compounds, including piperidin-4-ol, 4-
phenylpiperidin-4-ol, and other related piperidine derivatives. Researchers and drug
development professionals must exercise extreme caution and handle this compound as
potentially hazardous. All handling should be conducted by trained personnel in a controlled
laboratory setting.

This technical guide provides an in-depth overview of the inferred safety and handling protocols
for 4-(Phenylethynyl)piperidin-4-ol, designed for researchers, scientists, and drug
development professionals. Due to the absence of specific data for the target compound, this
guide synthesizes information from close structural analogs to provide a robust framework for
safe laboratory practices.

Hazard Identification and Classification

Based on analogs, 4-(Phenylethynyl)piperidin-4-ol is anticipated to be a hazardous
substance. The primary hazards are expected to be acute toxicity, skin and eye irritation, and
respiratory tract irritation.

GHS Classification (Inferred from Analogs like 4-Phenylpiperidin-4-ol):
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GHS Hazard Statement

Hazard Class Hazard Category
(Inferred)
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Signal Word: Warning
Hazard Pictograms (Inferred):
o Exclamation Mark: For acute toxicity (oral), skin and eye irritation, and respiratory irritation.

Physical and Chemical Properties (Inferred)

Quantitative physical and chemical data for 4-(Phenylethynyl)piperidin-4-ol are not readily
available. The table below presents data for a close structural analog, 4-phenylpiperidin-4-ol, to
provide an estimation.

Property Value (for 4-Phenylpiperidin-4-ol)
Molecular Formula C11H1sNO

Molecular Weight 177.24 g/mol

Appearance Solid (form not specified)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Exposure Controls and Personal Protection
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Given the anticipated hazards, stringent exposure controls and the use of appropriate personal
protective equipment (PPE) are mandatory.

Engineering Controls:

o Work should be conducted in a well-ventilated laboratory, preferably within a certified
chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE):

Protection Type Specification

] Chemical safety goggles or a face shield (EN
Eye/Face Protection

166 compliant).

Chemical-resistant gloves (e.qg., nitrile rubber,
) ) neoprene). Disposable gloves should be used
Skin Protection _
and changed frequently. A lab coat or chemical-

resistant apron should be worn.

For operations that may generate dust or
Respiratory Protection aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Handling and Storage

Safe Handling Procedures:

» Avoid all personal contact, including inhalation of dust or vapors.

e Do not eat, drink, or smoke in areas where the compound is handled.
» Wash hands thoroughly after handling.

e Ground and bond containers and receiving equipment to prevent static discharge if the
material is a flammable solid.
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Storage Conditions:
» Store in a tightly closed container in a dry, cool, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

First Aid Measures

In case of exposure, immediate medical attention is crucial.

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
] difficult, provide oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing
Skin Contact , . .
contaminated clothing and shoes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ] ] ]
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

Extinguishing Media:

e Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
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e Unsuitable: Do not use a heavy water stream as it may spread the fire.
Specific Hazards Arising from the Chemical:

o Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen
oxides.

Protective Equipment for Firefighters:

» Wear a self-contained breathing apparatus (SCBA) and full protective gear.
Accidental Release Measures

Personal Precautions:

o Evacuate personnel to a safe area.

o Wear appropriate personal protective equipment (see Section 3).
» Avoid breathing dust and contact with the substance.
Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

e Do not let the product enter drains.

Methods for Cleaning Up:

o For small spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal.

¢ Avoid generating dust.

o For large spills, dike the area and collect the material for disposal.

Experimental Protocols (Generalized from Analogs)

Handling of a Solid Piperidine Derivative:
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o Preparation: Don all required PPE (lab coat, gloves, safety goggles) and ensure the
chemical fume hood is operational.

» Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully
transfer the required amount of the solid compound using a clean spatula.

o Dissolution: Add the desired solvent to the container with the solid. Gently swirl or stir to
dissolve. If necessary, use a sonicator to aid dissolution.

» Reaction Setup: Transfer the solution to the reaction vessel using a pipette or syringe.

o Cleanup: Decontaminate all surfaces and equipment that came into contact with the
compound using an appropriate solvent and cleaning agent. Dispose of all contaminated
waste in a designated hazardous waste container.

Visualizations
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General Handling Workflow for Potentially Hazardous Solids
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:
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Cleanup & Disposal

Decontaminate Surfaces & Glassware

'

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for handling potentially hazardous solid compounds.
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First Aid Response for Chemical Exposure

Chemical Exposure Occurs

Immediate Actions
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Medical
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Provide SDS/Compound Informati@

Remove from Exposure Source Move to Fresh Air (Inhalation)

Attention
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Caption: Logical flow for first aid response following chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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